Cas no 5732-19-4 (n,n'-bis(3-carboxy-4-aminophenyl)urea)

• Product Name: n,n'-bis(3-carboxy-4-aminophenyl)urea
• CAS No: 5732-19-4
• MF: C₁₅H₁₄N₄O₅
• MW: 330.295463085175
• CID: 946838
• PubChem ID: 21289262
• Update Time: 2025-04-19

n,n'-bis(3-carboxy-4-aminophenyl)urea Chemical and Physical Properties

Names and Identifiers

• n,n'-bis(3-carboxy-4-aminophenyl)urea
• 2-amino-5-[(4-amino-3-carboxyphenyl)carbamoylamino]benzoic acid
• DTXSID00612046
• SCHEMBL10625157
• 5732-19-4
• 3,3'-(Carbonyldiazanediyl)bis(6-aminobenzoic acid)

• Inchi： 1S/C15H14N4O5/c16-11-3-1-7(5-9(11)13(20)21)18-15(24)19-8-2-4-12(17)10(6-8)14(22)23/h1-6H,16-17H2,(H,20,21)(H,22,23)(H2,18,19,24)
• InChI Key： SURKHPADAXTIIG-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C(C(C(=O)O)=C1)N)NC1=CC=C(C(C(=O)O)=C1)N

Computed Properties

• Exact Mass: 330.09641956g/mol
• Monoisotopic Mass: 330.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 168Ų